Henicosanamide
Overview
Description
Henicosanamide is a naturally occurring fatty acid amide that has gained attention in recent years due to its potential therapeutic applications. It is a long-chain amide composed of 21 carbons and has been found in various organisms, including insects, plants, and mammals. Henicosanamide has been shown to have a wide range of biological activities, including anti-inflammatory, anti-nociceptive, and anti-cancer effects.
Scientific Research Applications
Enzymatic Synthesis and Receptor Binding
Henicosanamide, as part of the eicosanoid family, plays a role in enzymatic synthesis processes within the body. For instance, anandamide, an endogenous eicosanoid derivative, binds to cannabinoid receptors in the brain, influencing various physiological functions. Devane and Axelrod (1994) observed the enzymatic synthesis of anandamide in bovine brain tissue, emphasizing its significance in neurological processes (Devane & Axelrod, 1994).
Signal Transduction Pathways
Henicosanamide derivatives like anandamide activate the MAP kinase signal transduction pathway in cells, as shown by Wartmann et al. (1995). This activation leads to increased arachidonic acid release and eicosanoid biosynthesis, which are vital for cellular responses (Wartmann et al., 1995).
Role in Medicinal Development
Henicosanamide derivatives have been instrumental in the development of new medicines, especially in the field of eicosanoids. Samuelsson (2012) highlights how the study of small molecules like henicosanamide derivatives leads to novel therapeutic agents for various diseases (Samuelsson, 2012).
Interaction with Cellular Receptors
The interaction of henicosanamide derivatives with cannabinoid receptors in the brain and their subsequent signal transduction is a crucial area of study. Howlett et al. (1999) explored how these derivatives interact with the CB1 cannabinoid receptor, leading to various physiological responses (Howlett et al., 1999).
properties
IUPAC Name |
henicosanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H43NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h2-20H2,1H3,(H2,22,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVGIZDMMJNFWGS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCC(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H43NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10603960 |
Source
|
| Record name | Henicosanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10603960 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
57897-72-0 |
Source
|
| Record name | Heneicosanamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=57897-72-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Henicosanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10603960 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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